Cas no 2649073-92-5 (9H-fluoren-9-ylmethyl 3-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate)

• Product Name: 9H-fluoren-9-ylmethyl 3-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2649073-92-5
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 6235754
• PubChem ID: 165876151
• Update Time: 2025-05-22

9H-fluoren-9-ylmethyl 3-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl 3-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate
• EN300-1591630
• 2649073-92-5

• Inchi： 1S/C22H23N3O2/c26-22(25-12-9-15(13-25)21-23-10-11-24-21)27-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,15,20H,9-14H2,(H,23,24)
• InChI Key： STFBQTGOFKFKRB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CCC(C2=NCCN2)C1)=O

Computed Properties

• Exact Mass: 361.17902698g/mol
• Monoisotopic Mass: 361.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53.9Ų

Additional information on 9H-fluoren-9-ylmethyl 3-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate

9H-fluoren-9-ylmethyl 3-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2649073-92-5, commonly referred to as 9H-fluoren-9-ylmethyl 3-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and its emerging applications in drug delivery systems, catalytic processes, and advanced materials development.

The fluorenylmethyl group in the molecule is a well-known moiety in organic synthesis, often utilized for its stability and photophysical properties. The pyrrolidine ring, on the other hand, contributes to the molecule's flexibility and ability to form hydrogen bonds, making it an attractive candidate for bioactive compounds. Recent studies have highlighted the importance of such hybrid structures in enhancing the pharmacokinetic profiles of drugs, particularly in improving solubility and bioavailability.

The presence of the imidazole ring within the molecule introduces additional functional groups that can participate in various chemical reactions. This feature has been exploited in recent research to develop novel catalysts for organic transformations. For instance, researchers have demonstrated that derivatives of this compound can act as efficient organocatalysts in asymmetric synthesis, offering a sustainable alternative to traditional metal-based catalysts.

One of the most promising applications of 9H-fluoren-9-ylmethyl 3-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate lies in its use as a building block for advanced materials. Its rigid yet flexible structure makes it ideal for constructing supramolecular assemblies and self-healing polymers. Recent advancements in nanotechnology have leveraged this compound to develop stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and cyclizations. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield high-purity products. This approach not only reduces reaction time but also minimizes the environmental footprint of the synthesis process.

From a medicinal chemistry perspective, the carboxylate group present in the molecule plays a crucial role in modulating its pharmacological activity. Researchers have explored its potential as a prodrug carrier, where the carboxylate group can be cleaved under specific physiological conditions to release the active drug moiety. This mechanism has shown promise in targeted drug delivery systems, particularly for cancer therapy.

The integration of fluorene, imidazole, and pyrrolidine moieties into a single molecule creates a versatile platform for exploring diverse chemical functionalities. Recent collaborative efforts between chemists and biologists have focused on evaluating its biological activity against various disease models. Preliminary results indicate potential anti-inflammatory and antioxidant properties, which could pave the way for new therapeutic interventions.

In conclusion, 9H-fluoren-9-ylmethyl 3-(4,5-dihydro-1H-imidazol-2-yl)pyrrolidine-1-carboxylate represents a cutting-edge compound with multifaceted applications across chemistry and biology. Its unique structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is expected to contribute significantly to both academic and industrial sectors.